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Abstract

This application note provides a detailed protocol for the extraction and concentration of cis-
Chlordane from water samples using solid-phase extraction (SPE). Chlordane, a persistent
organochlorine pesticide, is a significant environmental contaminant regularly monitored in
water sources.[1][2] This method utilizes C18 SPE cartridges to efficiently isolate cis-
Chlordane from the aqueous matrix, followed by elution with an organic solvent and
subsequent analysis by Gas Chromatography (GC). The described protocol is intended for
researchers, environmental scientists, and analytical chemists requiring a reliable and
reproducible method for the determination of cis-Chlordane in water.

Introduction

Chlordane is a synthetic organochlorine pesticide that was widely used for agricultural and
residential purposes until its ban in many countries due to its persistence in the environment
and adverse health effects.[1][2] The technical mixture of chlordane consists of several
isomers, with cis-Chlordane (also known as alpha-Chlordane) being one of the major
components.[3] Due to its hydrophobic nature and resistance to degradation, chlordane and its
metabolites can bioaccumulate in the food chain, posing a risk to both wildlife and human
health.[1]

Accurate and sensitive monitoring of cis-Chlordane in water is crucial for assessing
environmental contamination and ensuring public safety. Solid-phase extraction (SPE) has
emerged as a preferred method for the pre-concentration and clean-up of organochlorine
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pesticides from aqueous samples, offering advantages over traditional liquid-liquid extraction
(LLE) such as reduced solvent consumption, higher sample throughput, and the potential for
automation.[2][4][5] This note details a robust SPE protocol using C18 silica-based sorbent for
the effective recovery of cis-Chlordane from water samples prior to instrumental analysis.

Principle of Solid-Phase Extraction

Solid-phase extraction is a chromatographic technique used to isolate analytes of interest from
a complex matrix. The process involves passing a liquid sample through a solid adsorbent (the
stationary phase), which retains the target analytes. Interfering substances are washed away,
and the purified analytes are then eluted with a small volume of a strong solvent.
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Caption: Principle of Solid-Phase Extraction (SPE).
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Experimental Protocol

This protocol is a general guideline and may require optimization based on the specific water
matrix and analytical instrumentation.

1. Materials and Reagents
o SPE Cartridges: C18 cartridges (e.g., 1 g, 6 mL)[2]

e Solvents (HPLC or pesticide residue grade):

o

Methanol

o

Methylene Chloride (Dichloromethane)

n-Hexane

[¢]

Acetone

[¢]

e Reagents:

Deionized water

o

[¢]

Sodium sulfite (for dechlorination, if necessary)

[e]

Hydrochloric acid (HCI) or Sulfuric acid (H2SO4) (for sample preservation)

o

Anhydrous Sodium Sulfate

o Glassware and Equipment:

[¢]

1 L amber glass sample bottles with PTFE-lined caps[6]

[¢]

SPE vacuum manifold

Graduated conical tubes

o

o

Nitrogen evaporator or rotary evaporator
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o Autosampler vials with inserts

o Gas Chromatograph with an Electron Capture Detector (GC-ECD) or Mass Spectrometer
(GCIMS)

. Sample Preparation
Collect 1 L water samples in amber glass bottles.

If the samples contain residual chlorine, dechlorinate by adding approximately 50 mg of
sodium sulfite per liter.[7]

Preserve the sample by adjusting the pH to < 2 with 6 N HCI or H2S04.[8]

Spike samples with surrogate standards as required by the analytical method (e.g., EPA
Method 8081).[2]

. Solid-Phase Extraction Procedure

Cartridge Conditioning:

[¢]

Place the C18 SPE cartridges on the vacuum manifold.

o Condition the cartridges by passing 10 mL of methylene chloride through the sorbent.
Allow the sorbent to soak for 1 minute.[8]

o Add 10 mL of methanol to the cartridge, allowing it to soak for approximately 2 minutes
before drawing it through, leaving a thin layer of methanol above the sorbent bed.[2][8]

o Equilibrate the cartridge by passing 20 mL of deionized water, ensuring the sorbent does
not go dry.[2][8]

Sample Loading:

o Load the 1 L water sample onto the conditioned cartridge at a flow rate of approximately
10-15 mL/min.

Drying the Cartridge:
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o After the entire sample has passed through, dry the cartridge by drawing air or nitrogen
through it for 5-10 minutes to remove residual water.[2]

o Elution:
o Place a collection tube inside the vacuum manifold.

o Elute the retained cis-Chlordane from the cartridge with 10 mL of methylene chloride.[2]
Some methods may use a mixture of acetone and n-hexane (e.g., 1:1 followed by 1:9) to
avoid a solvent exchange step.[8]

4. Eluate Processing

e Drying: Pass the eluate through a small column of anhydrous sodium sulfate to remove any
remaining water.

» Concentration: Concentrate the eluate to a final volume of 1 mL using a gentle stream of
nitrogen or a rotary evaporator.[2]

e Solvent Exchange (if necessary): If the elution solvent is not compatible with the GC system
(e.g., methylene chloride), perform a solvent exchange into n-hexane.[9]

e Analysis: Transfer the final extract to an autosampler vial for GC-ECD or GC/MS analysis.

Data Presentation

The following table summarizes typical performance data for the SPE of cis-Chlordane from
water samples.
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Paramete Elution Recovery LOD Referenc
Sorbent RSD (%)
r Solvent (%) (nglL) e
) Methylene
Recovery C18 Disk i 78.4 3.64 - [9]
Chloride
C18 Methylene
Recovery ) i - 12 - [7]
Cartridge Chloride
C18 Acetone:n-
Recovery ] 92 6 - [8]
Cartridge Hexane
Limit of
) - Hexane - 0.01 [10][11]
Detection
Limit of
) - Pentane - ~0.01 [12]
Detection

RSD: Relative Standard Deviation; LOD: Limit of Detection

Workflow Diagram
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Caption: SPE Workflow for cis-Chlordane Analysis.
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Conclusion

The solid-phase extraction method detailed in this application note provides an effective and
efficient means for the isolation and pre-concentration of cis-Chlordane from water samples.
By utilizing C18 sorbent, this protocol achieves good analyte recovery and reproducibility,
making it a suitable alternative to traditional liquid-liquid extraction methods. The procedure is
amenable to high-throughput analysis and can be adapted for various water matrices, providing
a reliable foundation for environmental monitoring programs and research studies focused on
organochlorine pesticides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b041515#solid-phase-extraction-of-cis-chlordane-
from-water-samples]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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